(5R)-3-[[(Z)-2-(Acetylamino)ethenyl]thio]-7-oxo-6α-[(S)-1-(sulfooxy)ethyl]-1-azabicyclo[3.2.0]hept-2
(5R)-3-[[(Z)-2-(Acetylamino)ethenyl]thio]-7-oxo-6α-[(S)-1-(sulfooxy)ethyl]-1-azabicyclo[3.2.0]hept-2
Brand Name:
Vulcanchem
CAS No.:
115730-78-4
VCID:
VC0049336
InChI:
InChI=1S/C13H16N2O8S2/c1-6(23-25(20,21)22)10-8-5-9(24-4-3-14-7(2)16)11(13(18)19)15(8)12(10)17/h3-4,6,8,10H,5H2,1-2H3,(H,14,16)(H,18,19)(H,20,21,22)/b4-3-/t6-,8+,10-/m0/s1
SMILES:
CC(C1C2CC(=C(N2C1=O)C(=O)O)SC=CNC(=O)C)OS(=O)(=O)O
Molecular Formula:
C13H16N2O8S2
Molecular Weight:
392.397
(5R)-3-[[(Z)-2-(Acetylamino)ethenyl]thio]-7-oxo-6α-[(S)-1-(sulfooxy)ethyl]-1-azabicyclo[3.2.0]hept-2
CAS No.: 115730-78-4
Main Products
VCID: VC0049336
Molecular Formula: C13H16N2O8S2
Molecular Weight: 392.397
![(5R)-3-[[(Z)-2-(Acetylamino)ethenyl]thio]-7-oxo-6α-[(S)-1-(sulfooxy)ethyl]-1-azabicyclo[3.2.0]hept-2 - 115730-78-4](/images/no_structure.jpg)
| CAS No. | 115730-78-4 |
|---|---|
| Product Name | (5R)-3-[[(Z)-2-(Acetylamino)ethenyl]thio]-7-oxo-6α-[(S)-1-(sulfooxy)ethyl]-1-azabicyclo[3.2.0]hept-2 |
| Molecular Formula | C13H16N2O8S2 |
| Molecular Weight | 392.397 |
| IUPAC Name | (5R,6R)-3-[(Z)-2-acetamidoethenyl]sulfanyl-7-oxo-6-[(1S)-1-sulfooxyethyl]-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid |
| Standard InChI | InChI=1S/C13H16N2O8S2/c1-6(23-25(20,21)22)10-8-5-9(24-4-3-14-7(2)16)11(13(18)19)15(8)12(10)17/h3-4,6,8,10H,5H2,1-2H3,(H,14,16)(H,18,19)(H,20,21,22)/b4-3-/t6-,8+,10-/m0/s1 |
| Standard InChIKey | FQQFFZPBGYGDSX-QITGNSRMSA-N |
| SMILES | CC(C1C2CC(=C(N2C1=O)C(=O)O)SC=CNC(=O)C)OS(=O)(=O)O |
| Last Modified | Aug 20 2021 |
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